![molecular formula C21H18F3N3O2S B2827422 N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide CAS No. 1020247-33-9](/img/structure/B2827422.png)
N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide
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Description
N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H18F3N3O2S and its molecular weight is 433.45. The purity is usually 95%.
BenchChem offers high-quality N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agents
Research on analogs with pyrazole derivatives has shown promising antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis. Compounds have been designed and synthesized with variations in their structure, demonstrating significant antimicrobial properties without being cytotoxic to mammalian cells, suggesting potential use in developing new antibacterial drugs (Palkar et al., 2017).
Crystal Structure and Interaction Studies
Studies involving antipyrine-like derivatives, including X-ray structure characterization and Hirshfeld surface analysis, reveal details about molecular interactions, hydrogen bonding, and crystal packing. Such research can inform the design of new compounds with desired physical and chemical properties for use in materials science and drug design (Saeed et al., 2020).
Heterocyclic Compounds Synthesis
The use of thiosemicarbazide derivatives as precursors for synthesizing various heterocyclic compounds, including imidazole and oxadiazole ring systems, has been explored. These compounds have shown antimicrobial activity, highlighting their potential in pharmaceutical applications (Elmagd et al., 2017).
Enzyme Inhibition for Medicinal Chemistry
Research into N-substituted benzamide derivatives has revealed their potential in inhibiting specific enzymes, such as alkaline phosphatases and ecto-5′-nucleotidases. These findings could lead to the development of new therapeutic agents targeting various diseases by modulating enzyme activity (Saeed et al., 2015).
Molecular Docking and Theoretical Studies
Novel benzenesulfonamide derivatives have been synthesized and evaluated for their biological activity, including antitumor effects. Molecular docking and Density Functional Theory (DFT) calculations help understand the interaction between these compounds and biological targets, aiding in the rational design of new drugs with enhanced efficacy and selectivity (Fahim & Shalaby, 2019).
properties
IUPAC Name |
N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O2S/c1-12-5-3-8-18(13(12)2)27-19(16-10-30(29)11-17(16)26-27)25-20(28)14-6-4-7-15(9-14)21(22,23)24/h3-9H,10-11H2,1-2H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCQVYDCYQQNQRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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